Cas no 6677-19-6 (Prednisone 17, 21-Diacetate)

Prednisone 17,21-Diacetate is a synthetic corticosteroid derivative characterized by the acetylation of hydroxyl groups at the 17 and 21 positions of the prednisone structure. This modification enhances the compound's lipophilicity, improving membrane permeability and bioavailability. The diacetate form offers increased stability and controlled release properties, making it suitable for research applications requiring prolonged glucocorticoid activity. It retains the anti-inflammatory and immunosuppressive effects typical of corticosteroids, with potential utility in pharmacological studies exploring metabolic pathways or receptor interactions. The acetylated groups also facilitate derivatization for further chemical modifications, broadening its applicability in synthetic and analytical chemistry.

Prednisone 17, 21-Diacetate structure

Product Name:Prednisone 17, 21-Diacetate

CAS No:6677-19-6

MF:C₂₅H₃₀O₇

MW:442.501508235931

CID:1062928

PubChem ID:13532419

Update Time:2025-11-01

Prednisone 17, 21-Diacetate Chemical and Physical Properties

Names and Identifiers

- Prednisone 17, 21-Diacetate
- Prednisone 17, 21-Di
- (9ξ,14ξ,17ξ)-3,11,20-Trioxopregna-1,4-diene-17,21-diyl diacetate
- ADKSQQOMYDIKJT-AHLAAXOLSA-N
- SCHEMBL12380927
- [2-[(8S,9S,10R,13S,14S,17R)-17-acetyloxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
- acetic acid (8S,9S,10R,13S,14S,17R)-17-(2-acetoxy-acetyl)-10,13-dimethyl-3,11-dioxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[alpha]phenanthren-17-yl ester
- acetic acid (8S,9S,10R,13S,14S,17R)-17-(2-acetoxy-acetyl)-10,13-dimethyl-3,11dioxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl ester
- 6677-19-6
- 17,21-Bis(acetyloxy)-pregna-1,4-diene-3,11,20-trione; 17,21-Dihydroxy-pregna-1,4-diene-3,11,20-trione Diacetate
- Inchi： 1S/C25H30O7/c1-14(26)31-13-21(30)25(32-15(2)27)10-8-19-18-6-5-16-11-17(28)7-9-23(16,3)22(18)20(29)12-24(19,25)4/h7,9,11,18-19,22H,5-6,8,10,12-13H2,1-4H3/t18-,19-,22+,23-,24-,25-/m0/s1
- InChI Key： ADKSQQOMYDIKJT-AHLAAXOLSA-N
- SMILES： O(C(C)=O)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O

Computed Properties

Exact Mass: 442.19900
Monoisotopic Mass: 442.19915329g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 32
Rotatable Bond Count: 6
Complexity: 975
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 104Å²

Experimental Properties

PSA: 103.81000
LogP: 2.90740

Prednisone 17, 21-Diacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P703785-50mg	Prednisone 17, 21-Diacetate	6677-19-6	50mg	$ 110.00	2023-09-06
TRC	P703785-100mg	Prednisone 17, 21-Diacetate	6677-19-6	100mg	$ 173.00	2023-09-06
TRC	P703785-250mg	Prednisone 17, 21-Diacetate	6677-19-6	250mg	$ 397.00	2023-09-06
TRC	P703785-500mg	Prednisone 17, 21-Diacetate	6677-19-6	500mg	$764.00	2023-05-17
TRC	P703785-1g	Prednisone 17, 21-Diacetate	6677-19-6	1g	$ 1110.00	2022-06-03
TRC	P703785-1000mg	Prednisone 17, 21-Diacetate	6677-19-6	1g	$1355.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-476976-100mg	Prednisone 17, 21-Diacetate,	6677-19-6	100mg	￥2708.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-476976-100 mg	Prednisone 17, 21-Diacetate,	6677-19-6	100MG	￥2,708.00	2023-07-11